![molecular formula C9H12N2O4S2 B5113317 N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide](/img/structure/B5113317.png)
N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide, also known as W-13, is a synthetic compound that has been widely used in scientific research. It was first synthesized in the 1980s and has since been studied for its various biochemical and physiological effects.
Mechanism of Action
N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide binds to the hydrophobic pocket of calmodulin, thereby inhibiting its activity. This results in a decrease in the binding of calcium ions to calmodulin, which in turn affects the activity of downstream targets that are regulated by calmodulin.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, to induce apoptosis in cancer cells, and to inhibit the growth of tumors in animal models. This compound has also been shown to have anti-inflammatory effects, to inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins, and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide in lab experiments is its specificity for calmodulin. This allows researchers to study the role of calmodulin in various cellular processes without affecting other signaling pathways. However, this compound has some limitations as well. It has been shown to be toxic to some cell types at high concentrations, and its effects on other calcium-binding proteins are not well understood.
Future Directions
There are several future directions for research on N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide. One area of interest is the development of more potent and specific inhibitors of calmodulin that can be used to study its role in various cellular processes. Another area of interest is the use of this compound as a therapeutic agent for the treatment of cancer and other diseases. Finally, there is a need for further research on the biochemical and physiological effects of this compound, particularly its effects on other calcium-binding proteins and its potential toxicity in different cell types.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research as a tool to study the role of calmodulin in various cellular processes. Its specificity for calmodulin makes it a valuable tool for studying this important signaling pathway, but its potential toxicity and effects on other calcium-binding proteins must be taken into consideration. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide involves the reaction of 2-amino-2-oxoethyl isoxazolidine with thiophenesulfonyl chloride. The reaction takes place in anhydrous toluene and is catalyzed by triethylamine. The resulting product is then purified by recrystallization from ethanol to yield this compound as a white crystalline solid.
Scientific Research Applications
N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has been used extensively in scientific research as a tool to study various cellular processes. It has been shown to inhibit the activity of calmodulin, a calcium-binding protein that plays a role in a wide range of cellular processes, including muscle contraction, cell division, and gene expression. This compound has also been used to study the role of calmodulin in the regulation of ion channels, including voltage-gated calcium channels and potassium channels.
properties
IUPAC Name |
N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4S2/c12-8(11-4-2-5-15-11)7-10-17(13,14)9-3-1-6-16-9/h1,3,6,10H,2,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INPCSZVEXSWVBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(OC1)C(=O)CNS(=O)(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.